Cas no 2679806-48-3 (2-methoxy-5-[(1S)-1-{[(prop-2-en-1-yloxy)carbonyl]amino}ethyl]benzoic acid)

• Product Name: 2-methoxy-5-[(1S)-1-{[(prop-2-en-1-yloxy)carbonyl]amino}ethyl]benzoic acid
• CAS No: 2679806-48-3
• MF: C₁₄H₁₇NO₅
• MW: 279.288484334946
• CID: 5847000
• PubChem ID: 165911438
• Update Time: 2025-06-08

2-methoxy-5-[(1S)-1-{[(prop-2-en-1-yloxy)carbonyl]amino}ethyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2679806-48-3
• 2-methoxy-5-[(1S)-1-{[(prop-2-en-1-yloxy)carbonyl]amino}ethyl]benzoic acid
• EN300-28285654

• Inchi： 1S/C14H17NO5/c1-4-7-20-14(18)15-9(2)10-5-6-12(19-3)11(8-10)13(16)17/h4-6,8-9H,1,7H2,2-3H3,(H,15,18)(H,16,17)/t9-/m0/s1
• InChI Key： YEMJVXATKWKINQ-VIFPVBQESA-N
• SMILES： O(C)C1C=CC(=CC=1C(=O)O)[C@H](C)NC(=O)OCC=C

Computed Properties

• Exact Mass: 279.11067264g/mol
• Monoisotopic Mass: 279.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 84.9Ų

Additional information on 2-methoxy-5-[(1S)-1-{[(prop-2-en-1-yloxy)carbonyl]amino}ethyl]benzoic acid

Introduction to 2-methoxy-5-[(1S)-1-{[(prop-2-en-1-yloxy)carbonyl]amino}ethyl]benzoic acid (CAS No. 2679806-48-3)

2-methoxy-5-[(1S)-1-{[(prop-2-en-1-yloxy)carbonyl]amino}ethyl]benzoic acid, identified by its CAS number 2679806-48-3, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the class of benzoic acid derivatives, which are widely recognized for their diverse biological activities and therapeutic potential. The unique structural features of this molecule, particularly its methoxy group at the 2-position and the presence of a chiral center at the 1-position of the ethyl chain, make it a promising candidate for further investigation in medicinal chemistry.

The synthesis and characterization of 2-methoxy-5-[(1S)-1-{[(prop-2-en-1-yloxy)carbonyl]amino}ethyl]benzoic acid involve sophisticated organic transformations, including esterification, chiral resolution, and functional group modifications. The presence of the prop-2-en-1-yloxy moiety introduces a hydrophobicity balance that can influence its solubility and bioavailability, making it an interesting subject for pharmacokinetic studies. Additionally, the benzoic acid core is well-documented for its anti-inflammatory, analgesic, and antimicrobial properties, which suggests that this derivative may exhibit similar or enhanced activities.

In recent years, there has been a growing interest in developing novel benzoic acid derivatives as potential therapeutic agents. The structural motif of 2-methoxy-5-[(1S)-1-{[(prop-2-en-1-yloxy)carbonyl]amino}ethyl]benzoic acid aligns with current trends in drug design, where chirality and specific functional groups are strategically incorporated to optimize biological activity. The compound's stereochemistry, particularly the (1S) configuration at the ethyl chain, is crucial for its interactions with biological targets and may play a pivotal role in determining its efficacy and selectivity.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies. Benzoic acid derivatives have been extensively studied for their ability to modulate various biological pathways, including those involved in cancer progression, neurodegenerative diseases, and inflammatory conditions. The methoxy group at the 2-position enhances lipophilicity, which can improve membrane permeability and target engagement, while the carboxylate group provides a site for hydrogen bonding interactions with biological receptors. These features make 2-methoxy-5-[(1S)-1-{[(prop-2-en-1-yloxy)carbonyl]amino}ethyl]benzoic acid a valuable scaffold for structure-based drug design.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of small molecules to biological targets with high accuracy. Molecular docking studies have been performed using 2-methoxy-5-[(1S)-1-{[(prop-2-en-1-yloxy)carbonyl]amino}ethyl]benzoic acid as a lead compound to identify potential binding pockets on enzymes or receptors relevant to human health. These studies have revealed promising interactions with enzymes such as cyclooxygenase (COX), which is implicated in pain and inflammation, as well as with receptors involved in cell signaling pathways. Such insights are crucial for optimizing the compound's pharmacological profile.

The synthesis of enantiomerically pure forms of chiral compounds like 2-methoxy-5-[(1S)-1-{[(prop-2-en-1-yloxy)carbonyl]amino}ethyl]benzoic acid is often challenging but essential for evaluating their therapeutic potential. Chiral resolution techniques, such as crystallization or chromatography, have been employed to isolate the desired enantiomer while minimizing impurities. The (1S) configuration at the ethyl chain has been carefully selected based on previous studies demonstrating its favorable pharmacokinetic properties. This stereochemical purity ensures that the compound's biological activity is not compromised by racemic impurities.

In vitro pharmacological assays have been conducted to assess the biological activity of 2-methoxy-5-[(1S)-1-{[(prop-2-en-1-yloxy)carbonyl]amino}ethyl]benzoic acid. Initial results indicate that it exhibits inhibitory effects on certain enzymes and receptors relevant to disease pathways. For instance, it has shown potential inhibitory activity against COX enzymes, which could make it useful in developing anti-inflammatory drugs with reduced side effects compared to non-selective COX inhibitors. Furthermore, its interaction with other targets suggests broader therapeutic applications.

The molecular structure of 2-methoxy-5-[(1S)-1-{[(prop-2-en-1-yloxy)carbonyl]amino}ethyl]benzoic acid also offers opportunities for further derivatization to enhance its pharmacological properties. By modifying functional groups such as the ester moiety or introducing additional substituents, researchers can fine-tune solubility, metabolic stability, and target specificity. Such modifications are critical for advancing a lead compound into a clinical candidate and ensuring its suitability for therapeutic use.

The field of medicinal chemistry continues to evolve rapidly, with new synthetic methodologies and computational tools enhancing our ability to design and optimize drug candidates. 2-methoxy-5-[(1S)-1-{[(prop-2-en-oxy)carbonyl]amino}ethyl]benzoic acid represents an excellent example of how structural complexity can be leveraged to develop novel therapeutics. Its unique combination of functional groups and stereochemistry makes it a compelling candidate for further investigation in preclinical studies aimed at identifying new treatments for various diseases.

In conclusion, 2679806-48-3 is a structurally intricate benzoic acid derivative with significant potential in pharmaceutical research. Its synthesis involves advanced organic chemistry techniques, and its unique features make it an attractive scaffold for drug discovery efforts focused on modulating key biological pathways associated with human health conditions.